Cas no 90537-15-8 (4-Chloro-2,5-dimethylbenzonitrile)
90537-15-8 structure
Product Name:4-Chloro-2,5-dimethylbenzonitrile
CAS No:90537-15-8
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD19381656
CID:2845067
PubChem ID:53255488
Update Time:2025-04-21
4-Chloro-2,5-dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2,5-dimethylbenzonitrile
- FS-6376
- SCHEMBL13868310
- AKOS022942597
- 90537-15-8
- DTXSID30693161
-
- MDL： MFCD19381656
- Inchi： 1S/C9H8ClN/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4H,1-2H3
- InChI Key： OYYVQLONMLSVAG-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C#N)C=C1C
Computed Properties
- Exact Mass: 165.0345270Da
- Monoisotopic Mass: 165.0345270Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 23.8Ų
4-Chloro-2,5-dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044825-1g |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 1g |
￡158.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255111-250mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 250mg |
$325 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255111-1g |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 1g |
$515 | 2024-06-05 | |
| Oakwood | 044825-100mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 100mg |
$80.00 | 2024-07-19 | |
| Oakwood | 044825-250mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 250mg |
$150.00 | 2024-07-19 | |
| Oakwood | 044825-1g |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 1g |
$275.00 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1255111-100mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 100mg |
$230 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1255111-250mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 250mg |
$340 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1255111-1g |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 1g |
$540 | 2025-02-20 | |
| 1PlusChem | 1P01EZG6-100mg |
4-Chloro-2,5-dimethylbenzonitrile |
90537-15-8 | 90% | 100mg |
$110.00 | 2024-04-20 |
4-Chloro-2,5-dimethylbenzonitrile Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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